(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine

• IUPAC Name: (3-methyl-1-pentylpyrazol-4-yl)methanamine
• InChI: InChI=1S/C10H19N3/c1-3-4-5-6-13-8-10(7-11)9(2)12-13/h8H,3-7,11H2,1-2H3
• InChI Key: DIBCJYZOTSEKAD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=C(C(=N1)C)CN
• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• CAS No.: 1427380-96-8

Description

“(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine”, also known as MAM-2201, is a synthetic cannabinoid that is structurally and functionally similar to delta-9-tetrahydrocannabinol (THC), the active compound in marijuana. It has a molecular formula of C10H19N3 and a molecular weight of 181.28 g/mol.

Synthesis Analysis

The synthesis of pyrazole compounds, such as “this compound”, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system. For instance, a three components reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes was catalyzed by sodium acetate at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using techniques such as elemental microanalysis, FTIR, and 1H NMR.

Chemical Reactions Analysis

Pyrazole compounds, including “this compound”, can undergo a variety of chemical reactions. For example, they can participate in [3+2] cycloaddition reactions, condensations with ketones, aldehydes and hydrazine monohydrochloride, and dehydrogenative coupling reactions.

Scientific Research Applications

Synthesis and Chemical Characterization

• Ambient-Temperature Synthesis: The synthesis of related pyrazolyl methanamines, such as (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, has been achieved at ambient temperature. This process involves a condensation reaction and has been characterized by various spectroscopic techniques (Becerra, Cobo, & Castillo, 2021).

Metal Complex Formation

• Cobalt(II) Complexes Formation: Pyrazolyl methanamines have been used to form Cobalt(II) complexes. These complexes exhibit distinct geometries and have been studied for their potential in polymerization processes and materials science (Choi et al., 2015).

Potential Therapeutic Applications

• Alzheimer's Disease Treatment

  Derivatives of 1H-pyrazole, similar to the queried compound, have been explored as multitarget directed ligands for Alzheimer's disease. These compounds exhibit inhibitory activities against acetylcholinesterase and monoamine oxidase (Kumar et al., 2013).

• Photocytotoxicity in Red Light

  Iron(III) complexes involving pyrazolyl methanamine ligands have shown photocytotoxic properties and potential for cellular imaging. Their ability to generate reactive oxygen species under red light exposure is notable (Basu et al., 2014).

Molecular Synthesis and Characterization

• Organic Ligand Formation

  The compound has been involved in the formation of organic ligands through metal-induced and oxygen insertion reactions, showcasing its versatility in chemical synthesis (Chen et al., 2020).

• Heterocyclic Schiff Bases Synthesis

  Similar compounds have been synthesized and characterized as potential anticonvulsant agents, demonstrating the compound's relevance in medicinal chemistry (Pandey & Srivastava, 2011).

Reactions and Derivatives

• Reactions with Nicotinic Hydrazide

  Pyrazolyl methanamines react with nicotinic hydrazide to form substituted 1H-pyrazoles, highlighting their reactivity and potential for creating novel compounds (Баева et al., 2020).

• Synthesis of Antimicrobial Agents

  These compounds have been utilized in the synthesis of antimicrobial agents, indicating their utility in developing new pharmaceuticals (Visagaperumal et al., 2010).

• Kinetic Analysis in Methanolysis

  The compound's derivatives have been analyzed in methanolysis reactions, providing insights into their kinetic properties and potential applications in organic synthesis (Kao & Tsai, 2016).

Mechanism of Action

While the specific mechanism of action for “(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine” is not mentioned in the search results, it is known that synthetic cannabinoids like MAM-2201 are thought to act similarly to THC, by binding to cannabinoid receptors in the brain.

Future Directions

The future directions for research on “(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine” and similar compounds could include further exploration of their synthesis methods, investigation of their biological activities, and development of new applications in medicinal chemistry, drug discovery, and other fields.